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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898

An In-depth Technical Guide to the Chemical Properties and Structure of Benzyl Propionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of benzyl propionate. The information is curated for researchers, scientists, and
professionals in drug development who require detailed chemical and physical data.

Chemical Structure and Identification

Benzyl propionate, also known as benzyl propanoate, is an organic compound classified as
an ester. It is formed from the esterification of benzyl alcohol and propionic acid.[1][2]

IUPAC Name: benzyl propanoate[3][4]

Synonyms: Benzyl propionate, Phenylmethyl propanoate, Propanoic acid, phenylmethyl ester,
Propionic acid, benzyl ester[1][3][5][6][7]

Chemical Formula: C10H1202[1][3][6][8][9][10][11]
Canonical SMILES: CCC(=0)OCC1=CC=CC=C1[3][4]
InChl: InChIl=1S/C10H1202/c1-2-10(11)12-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3[1][3][4]

InChiKey: VHOMAPWVLKRQAZ-UHFFFAOY SA-N[3][4]
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Chemical Structure Diagram

Caption: Chemical structure of benzyl propionate.

Physicochemical Properties

Benzyl propionate is a colorless liquid with a characteristic sweet, fruity, and floral odor.[8][12]

It is widely used in the fragrance and flavor industries.[1][6][8]

Property Value Source(s)
Molecular Weight 164.20 g/mol [3][8]I9]
Appearance Colorless liquid [61181191[10]
Boiling Point 220-222 °C at 760 mmHg [B1I411819113]
Density 1.027 - 1.03 g/mL at 25 °C [4][8][14][15][16]
Insoluble in water; soluble in
N alcohol and most fixed oils;
Solubility ] ) [1113]18][12]
slightly soluble in propylene
glycol; insoluble in glycerin.
Refractive Index 1.495 - 1.500 at 20 °C [31[4][10]
Flash Point 96 - 101 °C (205 - 213 °F) [9][14][15][16]
Vapor Pressure 0.065 mmHg at 25 °C [13]
LogP 2.4 -257 [3][13]
CAS Number 122-63-4 [3][6][9][10]

Synthesis of Benzyl Propionate

The primary method for synthesizing benzyl propionate is through the Fischer esterification of

benzyl alcohol with propionic acid, typically in the presence of an acid catalyst.[2][9]

Synthesis Workflow Diagram
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Synthesis of Benzyl Propionate via Fischer Esterification

Acid Catalyst
(e.g., Sulfuric Acid)

Reactants:
- Benzyl Alcohol
- Propionic Acid

Esterification Reaction

Reaction Workup:
- Neutralization
- Washing

Benzyl Propionate

Click to download full resolution via product page

Caption: General workflow for benzyl propionate synthesis.

Experimental Protocol: Fischer Esterification

The following is a general protocol for the synthesis of benzyl propionate. Specific conditions
may vary.
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Materials:

e Benzyl alcohol

e Propionic acid

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (for neutralization)

e Brine (for washing)

e Anhydrous magnesium sulfate (for drying)

» Organic solvent (e.g., diethyl ether or dichloromethane for extraction)
Procedure:

 In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of
benzyl alcohol and propionic acid.

» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Heat the mixture to reflux for a specified period, monitoring the reaction progress by a
suitable method (e.g., TLC or GC).

 After the reaction is complete, allow the mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel and dilute with an organic solvent.

» Wash the organic layer sequentially with water, sodium bicarbonate solution (to neutralize
the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
remove the solvent.

» Purify the crude product by distillation to obtain pure benzyl propionate.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (Proton NMR): A typical *H NMR spectrum of benzyl propionate would show
characteristic peaks corresponding to the protons of the ethyl group, the benzylic methylene
protons, and the aromatic protons of the phenyl group.

13C NMR (Carbon-13 NMR): The 3C NMR spectrum provides information about the carbon
skeleton of the molecule, with distinct signals for the carbonyl carbon, the carbons of the ethyl
group, the benzylic methylene carbon, and the aromatic carbons.

General Experimental Protocol for NMR Spectroscopy:

Sample Preparation: A small amount of the benzyl propionate sample is dissolved in a
deuterated solvent (e.g., CDCIs).

Instrumentation: The spectrum is recorded on a standard NMR spectrometer.

Data Acquisition: Standard pulse sequences are used to acquire *H and 3C NMR spectra.

Data Processing: The raw data is processed (Fourier transformation, phasing, and baseline
correction) to obtain the final spectrum.

Infrared (IR) Spectroscopy

The IR spectrum of benzyl propionate will exhibit characteristic absorption bands for the C=0
stretch of the ester group, C-O stretches, and the aromatic C-H and C=C stretches.

General Experimental Protocol for IR Spectroscopy (Neat Liquid):

o Sample Preparation: A drop of the neat liquid benzyl propionate is placed between two salt
plates (e.g., KBr or NaCl) to form a thin film.

¢ Instrumentation: The spectrum is recorded using an FTIR spectrometer.

o Data Acquisition: A background spectrum of the clean salt plates is first recorded, followed by
the spectrum of the sample.
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o Data Processing: The sample spectrum is ratioed against the background spectrum to
produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry of benzyl propionate typically involves electron ionization (El), leading to
fragmentation of the molecule. The resulting mass spectrum shows the molecular ion peak and
various fragment ion peaks, which can be used to confirm the structure.

General Experimental Protocol for GC-MS:

o Sample Preparation: A dilute solution of benzyl propionate in a volatile organic solvent is
prepared.

 Instrumentation: The sample is introduced into a gas chromatograph (GC) coupled to a mass
spectrometer (MS).

o Data Acquisition: The GC separates the components of the sample, and the MS records the
mass spectrum of the eluting benzyl propionate.

o Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and
characteristic fragment ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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